Cas no 1047678-84-1 (4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid)

• Product Name: 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid
• CAS No: 1047678-84-1
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 6621375
• PubChem ID: 18581037
• Update Time: 2025-06-11

4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS005143158
• 4-(3,5-dimethylanilino)-2-[2-(2-hydroxyethoxy)ethylamino]-4-oxobutanoic acid
• 1047678-84-1
• F2721-0274
• 4-((3,5-dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid
• 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid

• Inchi： 1S/C16H24N2O5/c1-11-7-12(2)9-13(8-11)18-15(20)10-14(16(21)22)17-3-5-23-6-4-19/h7-9,14,17,19H,3-6,10H2,1-2H3,(H,18,20)(H,21,22)
• InChI Key： LGRPBDNARQNGFK-UHFFFAOYSA-N
• SMILES： O(CCO)CCNC(C(=O)O)CC(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 324.16852187g/mol
• Monoisotopic Mass: 324.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 108Ų

Additional information on 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid

Introduction to 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic Acid (CAS No. 1047678-84-1)

4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid, identified by its CAS number 1047678-84-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit multifunctional properties, making it a subject of extensive research in drug discovery and development.

The molecular structure of 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid consists of a central β-keto acid moiety flanked by two distinct amine functional groups. The presence of a 3,5-dimethylphenyl ring at the amino position introduces steric and electronic effects that can modulate the compound's interactions with biological targets. Additionally, the (2-(2-hydroxyethoxy)ethyl) side chain adds a hydrophilic character, which may influence solubility and metabolic stability. These structural elements collectively contribute to the compound's potential utility in various therapeutic applications.

In recent years, there has been growing interest in exploring the pharmacological properties of molecules with similar scaffolds. Studies have demonstrated that compounds containing aromatic amine groups and hydroxylated side chains often exhibit significant biological activity. For instance, derivatives of β-keto acids have been investigated for their roles in enzyme inhibition and signal transduction pathways. The specific arrangement of functional groups in 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid suggests that it may interact with multiple targets, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The β-keto acid core can undergo various chemical transformations, such as condensation reactions or Michael additions, which can be leveraged to create novel molecules with enhanced biological activity. Furthermore, the presence of both primary and secondary amine groups provides multiple sites for derivatization, allowing for the introduction of additional functional moieties that could fine-tune pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with high accuracy. Molecular docking studies have been particularly useful in identifying potential interactions between 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid and key proteins involved in diseases such as cancer, inflammation, and neurodegeneration. These virtual screening approaches have accelerated the discovery process by narrowing down candidates for experimental validation.

In vitro studies have begun to unravel the mechanistic aspects of this compound's biological effects. Initial experiments suggest that it may exert its pharmacological actions through multiple pathways. For example, the 3,5-dimethylphenyl moiety could interact with aromatic hydrophobic pockets in target proteins, while the hydroxylated side chain might engage in hydrogen bonding interactions. Such dual-mode binding could enhance binding affinity and selectivity.

The synthesis of 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yield and purity. Modern synthetic techniques, such as automated parallel synthesis and flow chemistry, have made it possible to streamline the preparation process while maintaining high efficiency. Additionally, green chemistry principles are being increasingly adopted to minimize waste and improve sustainability.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. Preliminary data suggest that 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid exhibits moderate solubility in water and organic solvents, which could facilitate formulation into various dosage forms. Further studies are needed to assess its metabolic stability and excretion pathways to better understand its potential clinical behavior.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid are likely to play an increasingly important role in drug development. Their unique structural features offer a rich foundation for designing molecules with tailored biological activities. By leveraging cutting-edge synthetic methods and computational tools, scientists are poised to unlock their full potential in addressing unmet medical needs.

The future direction of research on this compound will likely involve interdisciplinary collaborations between chemists, biologists, and pharmacologists. Such collaborations can provide a holistic view of its properties and applications, from molecular design to preclinical testing. As our understanding of disease mechanisms evolves, so too will our ability to develop innovative therapeutics based on molecules like 4-((3,5-Dimethylphenyl)amino)-2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxobutanoic acid.